Cas no 721391-32-8 (methyl 2-(piperidin-4-yloxy)acetate)

• Product Name: methyl 2-(piperidin-4-yloxy)acetate
• CAS No: 721391-32-8
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD08059307
• CID: 558441
• PubChem ID: 15343161
• Update Time: 2025-05-19

methyl 2-(piperidin-4-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(4-piperidinyloxy)-, methyl ester
• Aceticacid, (4-piperidinyloxy)-, methyl ester (9CI)
• (Piperidin-4-yloxy)-acetic acid methyl ester
• (PIPERIDIN-4-YLOXY)ACETIC ACID METHYL ESTER,
• methyl 2-(4-piperidyloxy)acetate
• methyl 2-(piperidin-4-yloxy)acetate
• OATHKCABRBMPLL-UHFFFAOYSA-N
• SB38448
• (Piperidin-4-yloxy)acetic acid methyl ester
• FT-0695712
• CS-0455218
• 721391-32-8
• Acetic acid, (4-piperidinyloxy)-, methyl ester (9CI)
• SCHEMBL1998489
• Methyl 2-(4-piperidinyloxy)acetate
• AKOS013185393
• methyl 2-piperidin-4-yloxyacetate
• EN300-871237

• MDL： MFCD08059307
• Inchi： 1S/C8H15NO3/c1-11-8(10)6-12-7-2-4-9-5-3-7/h7,9H,2-6H2,1H3
• InChI Key： OATHKCABRBMPLL-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1CCNCC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on methyl 2-(piperidin-4-yloxy)acetate

Introduction to Methyl 2-(piperidin-4-yloxy)acetate (CAS No. 721391-32-8)

Methyl 2-(piperidin-4-yloxy)acetate, identified by its CAS number 721391-32-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications.

The molecular structure of methyl 2-(piperidin-4-yloxy)acetate features a piperidine ring linked to an acetate moiety through an oxygen atom. This configuration imparts unique chemical and pharmacological properties, which have been the focus of numerous studies aimed at elucidating its potential therapeutic benefits. The piperidine scaffold is particularly noteworthy, as it is a common structural motif in many bioactive molecules, including drugs that target central nervous system disorders and infectious diseases.

In recent years, there has been growing interest in the development of novel compounds that incorporate piperidine derivatives due to their favorable pharmacokinetic profiles and improved binding affinity to biological targets. Methyl 2-(piperidin-4-yloxy)acetate is no exception, and its synthesis has been optimized for high yield and purity, ensuring that researchers can conduct detailed mechanistic studies without compromising on quality.

The synthesis of methyl 2-(piperidin-4-yloxy)acetate typically involves multi-step organic reactions, starting from readily available precursors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of the process. These methods not only improve the overall yield but also minimize the formation of unwanted byproducts, which is crucial for pharmaceutical applications.

One of the most compelling aspects of methyl 2-(piperidin-4-yloxy)acetate is its potential as a lead compound for drug discovery. Its unique structural features suggest that it may interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have indicated that piperidine derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in conditions ranging from cancer to neurodegenerative diseases.

Recent research has also explored the pharmacological properties of methyl 2-(piperidin-4-yloxy)acetate in vitro and in vivo models. These studies have revealed that the compound exhibits notable efficacy in preclinical trials, particularly when tested against certain types of cancer cell lines. The ability of methyl 2-(piperidin-4-yloxy)acetate to inhibit the growth of these cells suggests its potential as a therapeutic agent in oncology. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for its use in treating central nervous system disorders.

The chemical stability and solubility profile of methyl 2-(piperidin-4-yloxy)acetate are also important considerations for its practical application in pharmaceutical formulations. The compound has been shown to remain stable under various storage conditions, which enhances its shelf life and makes it suitable for long-term clinical trials. Additionally, its solubility in both water and organic solvents allows for versatile formulation options, facilitating its administration through different routes such as oral or intravenous delivery.

In conclusion, methyl 2-(piperidin-4-yloxy)acetate (CAS No. 721391-32-8) represents a promising candidate for further development into a novel therapeutic agent. Its unique chemical structure, coupled with its demonstrated biological activity, positions it as a valuable asset in the ongoing quest to develop new treatments for various diseases. As research continues to uncover more about its properties and potential applications, it is likely that this compound will play an increasingly important role in pharmaceutical innovation.